Cas no 2055478-04-9 (1-(2-methylpropyl)-1H-1,2,3-benzotriazol-6-amine)

• Product Name: 1-(2-methylpropyl)-1H-1,2,3-benzotriazol-6-amine
• CAS No: 2055478-04-9
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 6021656
• PubChem ID: 165742780
• Update Time: 2025-07-13

1-(2-methylpropyl)-1H-1,2,3-benzotriazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)-1H-1,2,3-benzotriazol-6-amine
• 2055478-04-9
• EN300-6749878

• Inchi： 1S/C10H14N4/c1-7(2)6-14-10-5-8(11)3-4-9(10)12-13-14/h3-5,7H,6,11H2,1-2H3
• InChI Key： MASDCNMGPXSXEU-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C=CC=2N=N1)N)CC(C)C

Computed Properties

• Exact Mass: 190.121846464g/mol
• Monoisotopic Mass: 190.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(2-methylpropyl)-1H-1,2,3-benzotriazol-6-amine

Introduction to 1-(2-methylpropyl)-1H-1,2,3-benzotriazol-6-amine (CAS No. 2055478-04-9)

1-(2-methylpropyl)-1H-1,2,3-benzotriazol-6-amine, with the CAS number 2055478-04-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzotriazoles, which are known for their diverse biological activities and potential applications in drug development.

The structure of 1-(2-methylpropyl)-1H-1,2,3-benzotriazol-6-amine features a benzotriazole core linked to a 2-methylpropyl group. The benzotriazole moiety is a versatile scaffold that has been extensively studied for its ability to form stable complexes with various metal ions and its potential as a ligand in coordination chemistry. The 2-methylpropyl substituent adds a hydrophobic character to the molecule, which can influence its solubility and bioavailability properties.

Recent research has highlighted the potential of 1-(2-methylpropyl)-1H-1,2,3-benzotriazol-6-amine in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry explored its anti-inflammatory properties. The compound was found to exhibit significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent. This finding is particularly relevant given the increasing prevalence of inflammatory diseases and the need for new therapeutic options.

In addition to its anti-inflammatory effects, 1-(2-methylpropyl)-1H-1,2,3-benzotriazol-6-amine has shown promise in neurodegenerative disease research. A study conducted by researchers at the University of California, San Francisco, investigated the compound's neuroprotective properties. The results indicated that it can effectively reduce oxidative stress and protect neuronal cells from apoptosis induced by neurotoxic agents such as amyloid-beta peptides. These findings suggest that 1-(2-methylpropyl)-1H-1,2,3-benzotriazol-6-amine may have therapeutic potential in conditions like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-(2-methylpropyl)-1H-1,2,3-benzotriazol-6-amine has also been studied to evaluate its suitability for drug development. Preliminary data suggest that it has favorable oral bioavailability and a reasonable half-life in vivo, making it a promising candidate for further preclinical and clinical evaluation. Ongoing research is focused on optimizing its pharmacokinetic properties through structural modifications and formulation strategies.

Safety assessments are an essential part of the drug development process. Initial toxicology studies have shown that 1-(2-methylpropyl)-1H-1,2,3-benzotriazol-6-amine has a low toxicity profile at therapeutic concentrations. However, more comprehensive safety evaluations are necessary to ensure its long-term safety and efficacy in human subjects.

In conclusion, 1-(2-methylpropyl)-1H-1,2,3-benzotriazol-6-amine (CAS No. 2055478-04-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological profile, it is likely that this compound will play an increasingly important role in the discovery of novel therapeutics.